Cas no 2029813-70-3 (3-(propan-2-yl)-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine)

• Product Name: 3-(propan-2-yl)-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine
• CAS No: 2029813-70-3
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• CID: 5961409
• PubChem ID: 165478230
• Update Time: 2025-05-19

3-(propan-2-yl)-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine
• 2029813-70-3
• 3-(propan-2-yl)-6',7'-dihydro-5'H-spiro[cyclobutane-1,4'-thieno[3,2-c]pyridine]
• EN300-1074859

• Inchi： 1S/C13H19NS/c1-9(2)10-7-13(8-10)11-4-6-15-12(11)3-5-14-13/h4,6,9-10,14H,3,5,7-8H2,1-2H3
• InChI Key： LEZABKNVYZDTBP-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC12CC(C(C)C)C1

Computed Properties

• Exact Mass: 221.12382078g/mol
• Monoisotopic Mass: 221.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-(propan-2-yl)-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine

Comprehensive Overview of 3-(propan-2-yl)-6',7'-dihydro-5'H-spiro[cyclobutane-1,4'-thieno[3,2-c]pyridine (CAS No. 2029813-70-3)

The compound 3-(propan-2-yl)-6',7'-dihydro-5'H-spiro[cyclobutane-1,4'-thieno[3,2-c]pyridine (CAS No. 2029813-70-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its spirocyclic architecture, combining a cyclobutane ring with a thieno[3,2-c]pyridine moiety, offers a versatile scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in targeting central nervous system (CNS) disorders, inflammatory diseases, and metabolic syndromes, making it a subject of ongoing scientific exploration.

One of the key features of 3-(propan-2-yl)-6',7'-dihydro-5'H-spiro[cyclobutane-1,4'-thieno[3,2-c]pyridine is its molecular rigidity, which enhances binding affinity to specific biological targets. This property is crucial in the design of highly selective inhibitors and modulators, particularly in the context of GPCRs (G-protein-coupled receptors) and kinase enzymes. Recent studies have highlighted its potential in addressing neurodegenerative conditions such as Alzheimer's and Parkinson's diseases, where small-molecule therapeutics are in high demand.

In the realm of organic synthesis, the preparation of spirocyclic compounds like CAS No. 2029813-70-3 presents both challenges and opportunities. Advanced techniques such as transition-metal-catalyzed cross-coupling and photocatalysis have been employed to achieve efficient and scalable synthesis routes. The compound's isopropyl substituent further contributes to its lipophilicity, a critical factor in optimizing drug bioavailability and blood-brain barrier penetration.

From a pharmacological perspective, 3-(propan-2-yl)-6',7'-dihydro-5'H-spiro[cyclobutane-1,4'-thieno[3,2-c]pyridine has shown promise in preclinical models for its anti-inflammatory and neuroprotective effects. Its mechanism of action is believed to involve the modulation of cytokine signaling pathways and oxidative stress responses, which are pivotal in conditions like multiple sclerosis and rheumatoid arthritis. These findings align with the growing interest in precision medicine and personalized therapeutics, where tailored molecular interventions are increasingly sought after.

The computational chemistry community has also taken note of CAS No. 2029813-70-3, leveraging molecular docking and QSAR (quantitative structure-activity relationship) studies to predict its interactions with biological targets. Such in silico approaches are invaluable in accelerating the drug discovery pipeline, reducing both time and costs associated with traditional screening methods. Additionally, the compound's structural novelty makes it a candidate for fragment-based drug design, a strategy gaining traction in biopharmaceutical research.

Beyond its therapeutic potential, 3-(propan-2-yl)-6',7'-dihydro-5'H-spiro[cyclobutane-1,4'-thieno[3,2-c]pyridine is also a subject of interest in material science. Its conjugated π-system and electron-rich heterocycles suggest possible applications in organic electronics, such as OLEDs (organic light-emitting diodes) and sensors. This interdisciplinary appeal underscores the compound's versatility and broad utility across scientific domains.

In summary, 3-(propan-2-yl)-6',7'-dihydro-5'H-spiro[cyclobutane-1,4'-thieno[3,2-c]pyridine (CAS No. 2029813-70-3) represents a compelling example of modern chemical innovation. Its multifaceted applications—from drug development to advanced materials—highlight its significance in contemporary research. As scientific understanding of its properties deepens, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.